Cas no 1923088-54-3 (DYDPONWMGJIAMA-UHFFFAOYSA-N)
DYDPONWMGJIAMA-UHFFFAOYSA-N Chemical and Physical Properties
Names and Identifiers
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- DYDPONWMGJIAMA-UHFFFAOYSA-N
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- MDL: MFCD27756611
- Inchi: 1S/C13H17N3O4.ClH/c1-2-20-13(17)10-3-4-11(12(9-10)16(18)19)15-7-5-14-6-8-15;/h3-4,9,14H,2,5-8H2,1H3;1H
- InChI Key: DYDPONWMGJIAMA-UHFFFAOYSA-N
- SMILES: C(OCC)(=O)C1=CC=C(N2CCNCC2)C([N+]([O-])=O)=C1.[H]Cl
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
DYDPONWMGJIAMA-UHFFFAOYSA-N Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB493587-500 mg |
Ethyl 3-nitro-4-piperazin-1-ylbenzoate hydrochloride |
1923088-54-3 | 500MG |
€254.60 | 2023-02-02 | ||
| abcr | AB493587-1 g |
Ethyl 3-nitro-4-piperazin-1-ylbenzoate hydrochloride |
1923088-54-3 | 1g |
€322.50 | 2023-04-19 | ||
| Enamine | EN300-7368989-0.05g |
ethyl 3-nitro-4-(piperazin-1-yl)benzoate hydrochloride |
1923088-54-3 | 95.0% | 0.05g |
$45.0 | 2025-02-19 | |
| Enamine | EN300-7368989-0.1g |
ethyl 3-nitro-4-(piperazin-1-yl)benzoate hydrochloride |
1923088-54-3 | 95.0% | 0.1g |
$67.0 | 2025-02-19 | |
| Enamine | EN300-7368989-0.25g |
ethyl 3-nitro-4-(piperazin-1-yl)benzoate hydrochloride |
1923088-54-3 | 95.0% | 0.25g |
$96.0 | 2025-02-19 | |
| Enamine | EN300-7368989-0.5g |
ethyl 3-nitro-4-(piperazin-1-yl)benzoate hydrochloride |
1923088-54-3 | 95.0% | 0.5g |
$151.0 | 2025-02-19 | |
| Enamine | EN300-7368989-1.0g |
ethyl 3-nitro-4-(piperazin-1-yl)benzoate hydrochloride |
1923088-54-3 | 95.0% | 1.0g |
$193.0 | 2025-02-19 | |
| Enamine | EN300-7368989-2.5g |
ethyl 3-nitro-4-(piperazin-1-yl)benzoate hydrochloride |
1923088-54-3 | 95.0% | 2.5g |
$380.0 | 2025-02-19 | |
| Enamine | EN300-7368989-5.0g |
ethyl 3-nitro-4-(piperazin-1-yl)benzoate hydrochloride |
1923088-54-3 | 95.0% | 5.0g |
$562.0 | 2025-02-19 | |
| Enamine | EN300-7368989-10.0g |
ethyl 3-nitro-4-(piperazin-1-yl)benzoate hydrochloride |
1923088-54-3 | 95.0% | 10.0g |
$834.0 | 2025-02-19 |
DYDPONWMGJIAMA-UHFFFAOYSA-N Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
Additional information on DYDPONWMGJIAMA-UHFFFAOYSA-N
Exploring the Properties and Applications of CAS No 1923088-54-3 and DYDPONWMGJIAMA-UHFFFAOYSA-N
In the rapidly evolving field of chemical research, CAS No 1923088-54-3 and its associated product name DYDPONWMGJIAMA-UHFFFAOYSA-N have garnered significant attention due to their unique molecular structure and potential applications. These compounds are part of a growing interest in specialized chemicals that cater to industries such as pharmaceuticals, materials science, and biotechnology. Researchers and industry professionals are increasingly searching for detailed information on these compounds, driven by the need for innovative solutions in drug development and advanced material design.
The CAS No 1923088-54-3 is a unique identifier that helps scientists and regulatory bodies track and reference this specific compound. Meanwhile, the DYDPONWMGJIAMA-UHFFFAOYSA-N designation is an InChIKey, a standardized representation of the compound's molecular structure. These identifiers are critical for ensuring accuracy in research, patent filings, and commercial applications. As the demand for precision in chemical synthesis grows, understanding the nuances of such identifiers becomes paramount for professionals in the field.
One of the most searched questions related to CAS No 1923088-54-3 is its potential role in green chemistry and sustainable manufacturing. With global industries shifting toward eco-friendly practices, this compound's compatibility with green synthesis methods is a hot topic. Researchers are exploring whether it can be derived from renewable resources or used in processes that minimize waste and energy consumption. Such inquiries align with broader trends in environmental consciousness and regulatory compliance.
Another area of interest is the compound's applicability in drug discovery and personalized medicine. The pharmaceutical industry is constantly seeking novel molecules that can serve as building blocks for targeted therapies. DYDPONWMGJIAMA-UHFFFAOYSA-N has been studied for its potential interactions with biological systems, making it a candidate for further investigation in oncology and neurology. These explorations are often linked to searches for "next-generation therapeutics" and "biocompatible materials," reflecting the intersection of chemistry and healthcare innovation.
From a technical standpoint, the molecular stability and reactivity of CAS No 1923088-54-3 are also subjects of frequent research. Scientists are examining its behavior under various conditions, such as temperature fluctuations and exposure to light or moisture. Such studies are vital for determining its shelf life, storage requirements, and suitability for large-scale production. These factors are particularly relevant to industries prioritizing supply chain resilience and quality control.
In the realm of nanotechnology, DYDPONWMGJIAMA-UHFFFAOYSA-N has shown promise as a component in advanced material composites. Its molecular properties could enhance the performance of nanomaterials used in electronics, coatings, and even energy storage systems. This aligns with the growing demand for high-performance materials in sectors like renewable energy and consumer electronics, where efficiency and durability are key concerns.
As the scientific community continues to uncover the potential of CAS No 1923088-54-3 and DYDPONWMGJIAMA-UHFFFAOYSA-N, collaboration between academia and industry will be essential. Open-access research and data-sharing initiatives can accelerate innovation, addressing some of the most pressing challenges in modern chemistry. For those looking to stay ahead in this dynamic field, keeping abreast of the latest developments related to these compounds is highly recommended.
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